Cas no 2228456-03-7 (4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine)
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine
- EN300-1907657
- 2228456-03-7
-
- Inchi: 1S/C10H15BrN2/c1-10(2,12)4-3-8-5-9(11)7-13-6-8/h5-7H,3-4,12H2,1-2H3
- InChI Key: QBAOXVUFXLWTRH-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)CCC(C)(C)N
Computed Properties
- Exact Mass: 242.04186g/mol
- Monoisotopic Mass: 242.04186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.9Ų
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1907657-0.05g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1907657-0.1g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1907657-0.25g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1907657-0.5g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1907657-1.0g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1907657-2.5g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1907657-5.0g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1907657-10.0g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1907657-1g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1907657-5g |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine |
2228456-03-7 | 5g |
$3894.0 | 2023-09-18 |
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine
Introduction to 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine (CAS No: 2228456-03-7)
4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228456-03-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a brominated pyridine moiety and an amine functional group makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of bioactive molecules.
The molecular structure of 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine consists of a pyridine ring substituted at the 5-position with a bromine atom, linked to a butanamine chain with a methyl group at the 2-position. This configuration imparts specific electronic and steric properties, making it a valuable building block for further derivatization. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, which are pivotal in constructing complex organic molecules.
In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine has been explored in various pharmacological contexts, including its role as a precursor in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The pyridine core is particularly recognized for its ability to interact with biological targets such as enzymes and receptors, making it an attractive scaffold for drug design.
One of the most compelling aspects of 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its application in generating inhibitors targeting protein kinases involved in cancer pathways. The bromine substituent allows for facile modification through palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores.
The synthesis of 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine involves multi-step organic transformations that highlight the compound's synthetic versatility. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by alkylation and reduction steps. Advanced techniques such as flow chemistry have also been employed to optimize reaction conditions and improve yields. These synthetic methodologies underscore the compound's importance as a key intermediate in industrial-scale production.
Recent advancements in computational chemistry have further enhanced the understanding of 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine's reactivity and potential applications. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its pharmacological profile. These computational approaches complement experimental work by predicting binding modes and affinities, thereby expediting the drug discovery process.
The pharmaceutical industry has shown particular interest in 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine due to its potential as a lead compound for novel therapeutics. Its structural features align well with current trends in drug design, where modularity and diversity are key considerations. By serving as a scaffold for further derivatization, this compound offers a platform for developing next-generation drugs with improved efficacy and reduced side effects.
In conclusion, 4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine (CAS No: 2228456-03-7) represents a fascinating compound with significant implications in pharmaceutical research. Its unique structural attributes, coupled with its synthetic accessibility, make it a valuable asset in the development of novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern drug discovery.
2228456-03-7 (4-(5-bromopyridin-3-yl)-2-methylbutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)